Cas no 177794-04-6 (Calystegine A6)
Calystegine A6 structure
Product Name:Calystegine A6
CAS No:177794-04-6
MF:C7H13NO3
MW:159.183022260666
CID:2087190
PubChem ID:85271756
Update Time:2025-04-21
Calystegine A6 Chemical and Physical Properties
Names and Identifiers
-
- Calystegine A6
- NS00094403
- 177794-04-6
- 9XUM63JU7F
- (1R,2S,5S,7R)-8-AZABICYCLO(3.2.1)OCTANE-1,2,7-TRIOL
- DTXSID901221583
- (1S,2S,5S,7S)-8-azabicyclo[3.2.1]octane-1,2,7-triol
- FS-6675
- 8-Azabicyclo(3.2.1)octane-1,2,7-triol, (1S,2S,5S,7S)-
- (1R,2R,5R,7R)-8-azabicyclo[3.2.1]octane-1,2,7-triol
- AKOS040735546
- CHEBI:173685
-
- Inchi: 1S/C7H13NO3/c9-5-2-1-4-3-6(10)7(5,11)8-4/h4-6,8-11H,1-3H2/t4-,5-,6-,7-/m0/s1
- InChI Key: YOBNKFROEGVQPW-AXMZGBSTSA-N
- SMILES: O[C@@]12[C@H](CC[C@@H](C[C@@H]1O)N2)O
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- Color/Form: Powder
Calystegine A6 Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
177794-04-6 (Calystegine A6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk